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Cat. No.: B121842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dazomet (tetrahydro-3,5-dimethyl-1,3,5-thiadiazine-2-thione) is a broad-spectrum biocide

widely used as a soil fumigant to control fungi, nematodes, bacteria, insects, and germinating

weeds.[1][2][3] It serves as a pre-planting soil sterilant in various agricultural and horticultural

settings, including golf courses, nurseries, and for high-value crops.[1][4] Dazomet is
recognized as a non-ozone-depleting alternative to methyl bromide.[1][2][4] Its efficacy lies in

its decomposition in the presence of moisture into the active gaseous compound, methyl

isothiocyanate (MITC).[4][5][6] This guide provides a comprehensive overview of the core

physical and chemical properties of Dazomet, detailed experimental methodologies, and visual

representations of its chemical behavior and analysis.

Data Presentation
The quantitative physical and chemical properties of Dazomet are summarized in the tables

below for clear reference and comparison.

Table 1: Physical Properties of Dazomet
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Property Value Conditions Source(s)

Molecular Formula C₅H₁₀N₂S₂ [7][8][9]

Molecular Weight 162.27 - 162.3 g/mol [4][5][7][8]

Physical State

White to off-white

crystalline solid or

powder.[5][8]

Standard Temperature

and Pressure
[5][8][10]

Odor

Weakly pungent,

sulphurous, acrid

odor.[5][10]

[5][10]

Melting Point

103.2 - 107 °C (219 -

225 °F); Decomposes

above 102-105 °C.[4]

[5][7][8][9][10][11][12]

Atmospheric Pressure
[4][5][7][8][9][10][11]

[12]

Boiling Point

Decomposes at ~150

°C.[9][13] Predicted:

222.3 ± 50.0 °C.[7][11]

[7][9][11][13]

Density 1.29 - 1.37 g/mL 20 °C [1][4][7][8]

Vapor Pressure

5.8 x 10⁻⁶ Pa to 3.7 x

10⁻⁴ Pa (2.25 x 10⁻⁶

to 2.80 x 10⁻⁶ mmHg)

20 - 25 °C
[1][5][7][10][11][12][14]

[15]

Water Solubility
3.0 - 3.5 g/L; Reacts

with water.[1]
20 °C, pH 5-9 [1][10][16][17]

Solubility in Organic

Solvents
See Table 3 for details 20 °C [1][5][17][18]

Partition Coefficient

(n-octanol/water)
log Kow = 0.63 pH 7 [5][12][15]

Flash Point 88.2 - 156 °C [5][7][9][11][12]

Table 2: Chemical Properties and Reactivity of Dazomet
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Property Description
Conditions /
Remarks

Source(s)

Stability

Stable at

temperatures up to 35

°C. Sensitive to

temperatures >50 °C

and moisture. Stable

for at least 2 years if

stored below 50 °C in

dry conditions.[4][5]

[4][5][12]

Decomposition

Decomposes on

heating above 102 °C,

releasing toxic fumes

of nitrogen and sulfur

oxides.[5][12] In damp

soil, it decomposes

into MITC,

formaldehyde,

hydrogen sulfide, and

methylamine.[5][19]

Heat, Moisture [5][12][19]

Hydrolysis

Rapidly hydrolyzes in

water; the rate is

base-catalyzed

(increases with pH).[6]

[15][20][21]

See half-life data

below
[6][15][20][21]

Hydrolysis Half-life (t₁/

₂)

6 - 10 hours2 - 3.9

hours0.8 - 1 hour

25 °C, pH 525 °C, pH

725 °C, pH 9
[15][16][21]

Reactivity Decomposes on

contact with water,

dilute acids, and

alcohol.[2][5][22]

Reacts with strong

oxidizing agents.[1]

Acidic media

hydrolysis yields

Non-corrosive in its

dry state.[1][5]

[1][2][5][12][22]
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carbon disulfide,

formaldehyde, and

methylamine.[5][12]

Photodegradation

Relatively prone to

photodegradation.[10]

[15]

[10][15]

Soil Mobility (Koc)

Estimated Koc = 52,

suggesting high

mobility. However,

rapid hydrolysis is

expected to limit

extensive leaching.

[12]

Bioconcentration

Factor (BCF)

Estimated BCF = 2.4,

suggesting a low

potential for

bioconcentration in

aquatic organisms.

[12]

[12]

Table 3: Solubility of Dazomet in Various Organic
Solvents at 20 °C
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Solvent
Solubility (g/kg or g/100ml
)

Source(s)

Cyclohexanone 400 g/kg [1]

Chloroform 391 g/kg [1][5]

Trichloroethylene 30.0 g/100ml [5]

Dimethyl sulfoxide 30 g/100ml [5]

Dimethyl formamide 30 g/100ml [5]

Acetone 173 g/kg (13.1 g/100ml ) [1][5]

Dioxane 8.0 g/100ml [5]

Benzene 51 g/kg [1]

Ethylene glycol monomethyl

ether
5.0 g/100ml [5]

Ethanol 15 g/kg (3.0 g/100ml ) [1][5]

Ethylene glycol 3.0 g/100ml [5]

Diethyl ether 6 g/kg [1]

Xylene 1.1 g/100ml [5]

Isopropanol 0.5 g/100ml [5]

Mechanism of Action and Degradation Pathways
Dazomet itself is a pro-pesticide. Its biocidal activity is a consequence of its chemical

degradation in the presence of water, primarily through hydrolysis.[5][6] This process releases

methyl isothiocyanate (MITC), a volatile and highly toxic gas that acts as the primary agent

against soil-borne pests.[4][5][6]
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Dazomet Degradation Pathway

Dazomet
(C₅H₁₀N₂S₂)

Unstable Intermediate
(Methyl(methylaminomethyl)

dithiocarbamic acid) Hydrolysis

Water (H₂O)
(Moisture in Soil)

Methyl Isothiocyanate (MITC)
(Primary Biocidal Agent)

 Decomposition

Other Products Decomposition

Formaldehyde

Hydrogen Sulfide

Monomethylamine
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Workflow: Dazomet Analysis in Wastewater (Based on EPA Method 1659)

1. Sample Collection
(50 mL Wastewater)

2. Base Hydrolysis
(Adjust to pH 10-12, stand for 3 hrs)

Dazomet → MITC

3. Liquid-Liquid Extraction
(Saturate with NaCl, extract with Ethyl Acetate)

Transfer MITC to organic phase

4. GC-NPD Analysis

Inject extract

5. Quantification
(Compare to MITC standard, calculate Dazomet conc.)

Retention time & peak area

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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